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Compound of Interest

Compound Name: Pigment Red 21

Cat. No.: B1360073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Pigment Red 21 (C.I.

12300) in polymer science research. This document includes key physical and chemical

properties, performance data in various polymer systems, and detailed experimental protocols

for its incorporation and evaluation.

Introduction to Pigment Red 21
Pigment Red 21, also known as PR21, is a monoazo pigment characterized by its brilliant

yellowish-red shade. It is widely utilized in various industrial applications, including inks, paints,

and coatings.[1][2] In the realm of polymer science, its application is primarily for coloration, but

its interaction with polymer matrices can also influence the final properties of the material.

Understanding its characteristics and performance is crucial for developing durable and color-

stable polymeric products.

Physicochemical and Fastness Properties
A summary of the quantitative data for Pigment Red 21 is presented in the tables below,

compiled from various supplier technical data sheets and research articles.

Table 1: General Properties of Pigment Red 21
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Property Value References

C.I. Name Pigment Red 21 [3]

C.I. Number 12300 [3]

CAS Number 6410-26-0 [3]

Chemical Formula C₂₃H₁₆ClN₃O₂ [3]

Molecular Weight 401.85 g/mol [3]

Appearance Red powder [4]

Density 1.32 - 1.60 g/cm³ [3][4]

Oil Absorption 35-50 g/100g [4][5]

pH Value 6.0 - 8.0 [4][5]

Table 2: Fastness and Resistance Properties of Pigment Red 21
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Property
Rating (1-8 Scale for Light,
1-5 for others)

References

Light Fastness 5 - 7 [3][4][6]

Heat Resistance 120 - 160 °C [4][5]

Water Resistance 4 [5][6]

Acid Resistance 4 - 5 [4][6]

Alkali Resistance 4 - 5 [4][6]

Alcohol Resistance 4 [4]

Ester Resistance 3 [4]

Benzene Resistance 3 [4]

Ketone Resistance 3 [4]

Bleeding Resistance 4 [4]

Soap Resistance 4 [4]

Applications in Polymer Science
The primary application of Pigment Red 21 in polymer science is for imparting color to various

plastics. However, its incorporation can also affect the mechanical and thermal properties of the

polymer. Research has also explored the modification of Pigment Red 21 to enhance its

performance in polymer systems.

Coloration of Polymers
Pigment Red 21 is used to color a range of polymers, including:

Polyolefins (Polyethylene, Polypropylene)

Polyvinyl Chloride (PVC)

Acrylonitrile Butadiene Styrene (ABS)
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Polystyrene (PS)

Influence on Mechanical Properties
The addition of pigments can alter the mechanical properties of polymers. Studies on

pigmented Acrylonitrile Butadiene Styrene (ABS) have shown that the presence of pigments

can influence tensile strength and impact resistance. The extent of this influence depends on

the pigment concentration and the processing conditions.

Thermal Stability
The thermal stability of Pigment Red 21 is a critical factor in polymer processing, as high

temperatures can lead to pigment degradation and color changes.[7] Differential Scanning

Calorimetry (DSC) is a key technique to evaluate the effect of the pigment on the thermal

properties of the polymer, such as the glass transition temperature (Tg) and melting

temperature (Tm).[8]

Surface Modification
Research has demonstrated that modifying the surface of Pigment Red 21 with inorganic

materials like sepiolite and lithopone can improve its heat resistance and light fastness. This

modification can lead to a more homogeneous dispersion of the pigment within the polymer

matrix.

Experimental Protocols
The following are detailed protocols for the incorporation and evaluation of Pigment Red 21 in

a polymer matrix.

Pigment Dispersion in a Polymer Matrix via Twin-Screw
Extrusion
This protocol describes the preparation of a colored polymer compound using a twin-screw

extruder.

Materials and Equipment:

Polymer resin (e.g., Polypropylene pellets)
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Pigment Red 21 powder

Twin-screw extruder

Gravimetric feeders

Water bath for cooling

Pelletizer

Procedure:

Drying: Dry the polymer resin and Pigment Red 21 powder in an oven at a temperature

appropriate for the specific polymer to remove any residual moisture.

Premixing (Optional): For small-scale experiments, the polymer pellets and pigment powder

can be manually premixed in a bag. For larger scale, separate gravimetric feeders are used.

Extruder Setup: Set the temperature profile of the extruder zones according to the

processing requirements of the polymer. A typical profile for polypropylene would be in the

range of 180-220°C.

Compounding:

Feed the polymer resin into the main hopper of the extruder using a gravimetric feeder at

a set rate.

Feed the Pigment Red 21 powder into a side feeder of the extruder at the desired

concentration (e.g., 0.1 - 2.0 wt%).

Set the screw speed of the extruder (e.g., 200-400 rpm) to ensure proper mixing and

dispersion.

Cooling and Pelletizing:

The extruded molten polymer strand is passed through a water bath for cooling.

The cooled strand is then fed into a pelletizer to produce colored polymer pellets.
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Drying: Dry the resulting pellets to remove surface moisture before further processing or

testing.

Material Preparation

Compounding

Characterization

Polymer Resin Drying

Pigment Red 21

Twin-Screw Extrusion Cooling Pelletizing Injection Molding

Mechanical Testing

Thermal Analysis

Color & Light Fastness

Click to download full resolution via product page

Experimental workflow for polymer coloration.

Preparation of Test Specimens by Injection Molding
Materials and Equipment:

Colored polymer pellets

Injection molding machine

Standard test specimen molds (e.g., ASTM D638 Type I for tensile testing, ASTM D256 for

Izod impact testing)

Procedure:

Drying: Ensure the colored pellets are thoroughly dried.

Molding Parameters: Set the injection molding machine parameters (e.g., barrel

temperature, injection pressure, holding pressure, cooling time) according to the polymer's
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processing guide.

Molding: Inject the molten polymer into the molds to produce standardized test specimens.

Conditioning: Condition the specimens according to the relevant ASTM standard before

testing (e.g., 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours).

Evaluation of Mechanical Properties
4.3.1. Tensile Testing (ASTM D638)

Equipment:

Universal Testing Machine (UTM) with appropriate load cell and grips

Extensometer

Procedure:

Measure the width and thickness of the gauge section of the dumbbell-shaped specimen.

Mount the specimen in the grips of the UTM.

Attach the extensometer to the gauge section.

Apply a tensile load at a constant crosshead speed until the specimen fractures.

Record the load and elongation data.

Calculate tensile strength, modulus of elasticity, and elongation at break.

4.3.2. Izod Impact Testing (ASTM D256)

Equipment:

Pendulum impact testing machine (Izod type)

Notching machine
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Procedure:

Create a notch in the test specimen using the notching machine.

Clamp the notched specimen in the vise of the impact tester with the notch facing the

direction of the pendulum strike.

Release the pendulum, allowing it to strike and fracture the specimen.

Record the energy absorbed during the impact.

Calculate the impact strength in J/m or ft-lb/in of notch.

Thermal Analysis by Differential Scanning Calorimetry
(DSC)
Equipment:

Differential Scanning Calorimeter (DSC)

Procedure:

Accurately weigh a small sample (5-10 mg) of the colored polymer into a DSC pan.

Place the sample pan and an empty reference pan into the DSC cell.

Heat the sample at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere.

Record the heat flow as a function of temperature.

From the DSC thermogram, determine the glass transition temperature (Tg), crystallization

temperature (Tc), and melting temperature (Tm).
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Sample Preparation (5-10mg)

Place in DSC Pans (Sample & Reference)

Load into DSC Cell

Heat at Controlled Rate (e.g., 10°C/min)

Record Heat Flow vs. Temperature

Analyze Thermogram for Tg, Tc, Tm

Click to download full resolution via product page

DSC analysis workflow.

Colorimetric and Light Fastness Evaluation
4.5.1. Color Measurement (ASTM E308)

Equipment:

Spectrophotometer or colorimeter

Procedure:

Calibrate the instrument using standard white and black tiles.
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Measure the color of the injection-molded plaques.

Record the CIE Lab* color coordinates. L* represents lightness, a* represents the red/green

axis, and b* represents the yellow/blue axis.

4.5.2. Light Fastness Testing (ASTM G155)

Equipment:

Xenon arc weather-ometer

Procedure:

Mount the test specimens in the weather-ometer.

Expose the specimens to cycles of light and moisture under controlled conditions that

simulate outdoor weathering.

Periodically remove the specimens and measure the color change (ΔE*) using a

spectrophotometer.

The light fastness is rated based on the amount of exposure time required to produce a

specified amount of color change.

Migration Testing
For applications where the pigmented polymer may come into contact with food or other

sensitive materials, migration testing is crucial. The protocols for such tests are detailed in FDA

guidelines.[9][10] The general principle involves exposing the polymer to food simulants (e.g.,

ethanol solutions for fatty foods, acetic acid for acidic foods) under conditions of time and

temperature that replicate the intended use. The food simulant is then analyzed for the

presence of the migrated pigment or its degradation products.

Conclusion
Pigment Red 21 is a versatile colorant for a wide range of polymers. Its performance in a

polymer system is dependent on factors such as its concentration, dispersion quality, and the

processing conditions employed. The experimental protocols provided in these notes offer a

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.food-safety.com/articles/5010-colorants-in-food-packaging-fda-safety-requirements
https://www.benchchem.com/product/b1360073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


standardized approach to incorporating and evaluating Pigment Red 21 in polymer matrices,

enabling researchers to assess its impact on the final product's properties and ensure its

suitability for the intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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